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Compound of Interest

Compound Name:
4-Chloro-6-methoxy-2,5-

dimethylpyrimidine

CAS No.: 102074-10-2

Cat. No.: B1426868

Get Quote

CAS Registry Number: 102074-10-2 Formula: C₇H₉ClN₂O | Molecular Weight: 172.61 g/mol [1]

[2]

Executive Summary
4-Chloro-6-methoxy-2,5-dimethylpyrimidine is a high-value pyrimidine scaffold

characterized by its specific substitution pattern: a reactive chlorine at C4, an electron-donating

methoxy group at C6, and methyl groups at C2 and C5. Unlike the more common 2,6-dimethyl

isomers, the 5-methyl substitution imparts unique steric and electronic properties, making this

compound a strategic building block for sterically congested kinase inhibitors, pyrano[2,3-

c]pyrazoles, and sulfonylurea herbicides. Its primary utility lies in its ability to undergo

regioselective Nucleophilic Aromatic Substitution (SₙAr) and palladium-catalyzed cross-

couplings.
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The pyrimidine ring is naturally electron-deficient, facilitating nucleophilic attack. However, the

substituents on CAS 102074-10-2 modulate this reactivity significantly:

C4-Chloro (Leaving Group): The primary site for nucleophilic displacement. It is activated by

the ring nitrogens but slightly deactivated by the electron-donating effects of the C6-methoxy

and C5-methyl groups.

C6-Methoxy (+M Effect): Provides electron density to the ring, stabilizing the system but

requiring stronger nucleophiles or catalysts for displacement at the C4 position compared to

polychlorinated pyrimidines.

C5-Methyl (Steric/Inductive): This is the critical differentiator. The C5-methyl group

introduces steric hindrance adjacent to the reactive C4 center, improving regioselectivity

during downstream functionalization by preventing attack at C5 and directing incoming

groups to the C4 vector.

Reactivity Map (Graphviz)
The following diagram illustrates the core reactivity pathways, highlighting the electrophilic

susceptibility of the C4 position.
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Figure 1: Reactivity profile of CAS 102074-10-2 showing primary synthetic diversifications.
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The most robust synthesis involves the partial alkoxylation of 4,6-dichloro-2,5-

dimethylpyrimidine. This route is preferred over de novo ring construction for its scalability and

yield.

Reaction Scheme:

Critical Process Parameters (CPP)
Parameter Specification Rationale

Stoichiometry 1.00 - 1.05 eq NaOMe

Excess base leads to the

formation of the 4,6-dimethoxy

byproduct (over-substitution).

Temperature < 10°C

Low temperature suppresses

the reaction rate of the second

chloride displacement,

ensuring mono-substitution.

Solvent Anhydrous Methanol

Prevents hydrolysis of the

chloride to the hydroxyl

(pyrimidinone) impurity.

Experimental Protocol: SₙAr Displacement
Objective: Synthesis of a 4-amino-derivative (common drug intermediate step) using CAS

102074-10-2.

Materials
Substrate: 4-Chloro-6-methoxy-2,5-dimethylpyrimidine (1.0 eq)

Nucleophile: Morpholine or Primary Amine (1.2 eq)

Base: Diisopropylethylamine (DIPEA) (2.0 eq)

Solvent: 1,4-Dioxane or DMF (Anhydrous)

Methodology (Step-by-Step)
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Preparation: Charge a reaction vessel with 4-Chloro-6-methoxy-2,5-dimethylpyrimidine
(10 mmol) and anhydrous 1,4-dioxane (50 mL).

Addition: Add DIPEA (20 mmol) followed by the amine nucleophile (12 mmol) dropwise at

room temperature.

Reaction: Heat the mixture to 90°C for 4–6 hours. Note: The C5-methyl group sterically

hinders the C4 position, requiring higher temperatures than non-methylated analogs.

Monitoring: Monitor by TLC (Hexane:EtOAc 3:1) or HPLC. The starting material (Rt ~4.5 min)

should disappear, replaced by the product (Rt ~3.2 min).

Workup: Cool to room temperature. Dilute with water (100 mL) and extract with Ethyl Acetate

(3 x 50 mL).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Recrystallize from Ethanol/Water if necessary.

Applications in Drug Discovery
Kinase Inhibitor Scaffolds
The 2,5-dimethyl-4,6-functionalized pyrimidine core is a bioisostere for the purine ring system

found in ATP. The C5-methyl group is particularly valuable in EGFR and JAK kinase inhibitors,

where it can occupy hydrophobic pockets (the "gatekeeper" region) in the enzyme active site,

improving selectivity over other kinases.

Fused Heterocycle Synthesis
This compound serves as a precursor for pyrano[2,3-c]pyrazoles. By reacting the C4-chloride

with hydrazine followed by condensation with β-keto esters, researchers can build tricyclic

systems used in anti-inflammatory and anticancer research.

Workflow Diagram: Drug Synthesis Pathway
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Figure 2: Synthetic pathway from precursor to bioactive fused heterocycle.

Analytical Profile & Quality Control
To ensure the integrity of CAS 102074-10-2 in research, the following analytical signatures

must be verified:

¹H NMR (CDCl₃, 400 MHz):

δ 2.15 ppm (s, 3H): C5-Methyl group (distinctly shielded compared to C2).

δ 2.45 ppm (s, 3H): C2-Methyl group.

δ 3.98 ppm (s, 3H): C6-Methoxy group (singlet).

Absence of aromatic protons confirms full substitution on the ring carbons.

Mass Spectrometry (ESI+):
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[M+H]⁺: 173.05 (Characteristic Chlorine isotope pattern ³⁵Cl/³⁷Cl in 3:1 ratio).

Safety & Handling
GHS Classification: Warning

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.

Handling Protocol:

Moisture Sensitivity: Store under inert atmosphere (Argon/Nitrogen). The C4-chloride can

slowly hydrolyze to the pyrimidinone in the presence of atmospheric moisture over extended

periods.

PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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